2-(5H-Dibenzo[a,d][7]annulen-5-yl)acetic acid

• CAS No.: 1643-43-2
• Molecular Formula: C17H14O2
• Molecular Weight: 250.29 g/mol
• IUPAC Name: 2-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,9,11,13-heptaenyl)acetic acid
• InChI: InChI=1S/C17H14O2/c18-17(19)11-16-14-7-3-1-5-12(14)9-10-13-6-2-4-8-15(13)16/h1-10,16H,11H2,(H,18,19)
• InChI Key: JGDQIBDRPQXSJO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(C3=CC=CC=C3C=CC2=C1)CC(=O)O

Description

2-(5H-Dibenzo[a,d][7]annulen-5-yl)acetic acid is a useful research compound. Its molecular formula is C17H14O2 and its molecular weight is 250.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A round bottom flask, equipped with a distillation apparatus, is charged with dibenzosuberenol (10.0 g, 48.01 mmol) and malonic acid (25.0 g, 240.08 mmol). The mixture is heated in a 160° C. oil bath. The solids melt. Gas bubbles form and water and acetic acid are distilled through the condenser. After 1.5 hours, the mixture is cooled to room temperature and dissolved in ethyl acetate. The organic solution is washed with brine and dried over MgSO4. The solvent is removed in vacuo to give an off white solid, which is recrystallized from hexane-ethyl acetate-(AcOEt)/1:1 to yield the title compound as white crystals, 10.2 g; mp167 °-168° C.